Cas no 80417-62-5 (Phosphonic acid, docosyl-)

Phosphonic acid, docosyl- structure
Phosphonic acid, docosyl- structure
Product Name:Phosphonic acid, docosyl-
CAS No:80417-62-5
MF:C22H47O3P
MW:390.580548524857
CID:705714
PubChem ID:21219874
Update Time:2025-04-19

Phosphonic acid, docosyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, docosyl-
    • docosylphosphonic acid
    • SCHEMBL337384
    • 80417-62-5
    • DTXSID80611436
    • Inchi: 1S/C22H47O3P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-26(23,24)25/h2-22H2,1H3,(H2,23,24,25)
    • InChI Key: QHAWVNRKILDJLA-UHFFFAOYSA-N
    • SMILES: P(CCCCCCCCCCCCCCCCCCCCCC)(=O)(O)O

Computed Properties

  • Exact Mass: 390.32628235g/mol
  • Monoisotopic Mass: 390.32628235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 21
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 57.5Ų
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